Azo-enkephalin

• Molecular Formula: C28H35N7O7
• Molecular Weight: 581.6 g/mol
• InChI: InChI=1S/C28H35N7O7/c1-16(2)11-23(28(41)42-25(37)15-32-10-9-29)33-26(38)20(30)12-17-3-6-19(7-4-17)34-35-22-14-18(5-8-24(22)36)13-21(31)27(39)40/h3-9,11,14,20-21,23,29,32,36H,10,12-13,15,30-31H2,1-2H3,(H,33,38)(H,39,40)/t20-,21-,23-/m0/s1
• InChIKey: VRKGDWIIAMEDKS-FUDKSRODSA-N

Azo-Enkephalin: Semi-Rigid Enkephalin Analog

Azo-enkephalin (CAS 76995-89-6) is a semi-rigid structural analog of the endogenous opioid pentapeptide [Leu5]-enkephalin, distinguished by a covalent azo-bridge (–N=N–) linking the Tyr1 and Phe4 aromatic side chains [1]. This intramolecular cyclization produces a macrocyclic peptide (molecular formula C₂₈H₃₅N₇O₇; molecular weight 581.62 g/mol) that severely restricts conformational freedom compared to the parent linear peptide [2]. Originally synthesized and characterized by Siemion et al. in 1981 as a probe to elucidate the biologically active conformation of enkephalin, azo-enkephalin retains significant analgesic activity despite the structural constraint, supporting the hypothesis that the receptor-bound conformation places the Tyr1 and Phe4 aromatic rings in close spatial proximity [1]. The compound is currently supplied as a research-grade tool for opioid pharmacology, conformational analysis, and analgesic development studies .

1 Conformationally constrained probe: Supports opioid receptor bioactive conformation studies requiring fixed Tyr1–Phe4 proximity.

2 SAR workflow: Enables comparative structure-activity analysis against linear enkephalins and alternative cyclic analogs.

3 Analytical differentiation: Distinct azo-chromophore and elevated molecular weight facilitate mass spectrometry and UV-Vis tracking.

• [1] Siemion IZ, Szewczuk Z, Herman ZS, Stachura Z. To the problem of biologically active conformation of enkephalin. Molecular and Cellular Biochemistry. 1981;34(1):23-29. DOI: 10.1007/BF02354848. PMID: 7231396. View Source
• [2] National Library of Medicine. azoenkephalin MeSH Supplementary Concept Data. Unique ID C029941. Registry Number 76995-89-6. Source: Mol Cell Biochem 1981;34(1):23. View Source

Why Azo-Enkephalin Is Irreplaceable

Linear enkephalin peptides such as [Leu5]-enkephalin and [Met5]-enkephalin are intrinsically disordered in solution, sampling a vast ensemble of quasi-isoenergetic conformers [1]. This extreme flexibility makes it impossible to assign a single receptor-bound conformation using standard linear analogs alone. Azo-enkephalin addresses this limitation through its covalent Tyr1–Phe4 azo-bridge, which reduces the accessible conformational space to a restricted subset where the two aromatic rings are held in a fixed spatial relationship [2]. Alternative cyclization strategies—such as head-to-tail amide cyclization (N-cyclo-[Leu5]enkephalin) or disulfide bridging—constrain different regions of the peptide backbone and do not enforce the same Tyr1–Phe4 proximity that the azo-bridge specifically locks [1]. Consequently, substituting azo-enkephalin with a generic linear enkephalin or an alternative cyclic analog changes the conformational paradigm and undermines the experimental objective of probing the Tyr1–Phe4 aromatic cluster hypothesis [2].

Linear enkephalins Azo-enkephalin restricts Tyr1–Phe4 separation; [Leu5]-enkephalin is fully flexible and does not lock aromatic ring proximity. Conformational paradigm may shift.

Amide-cyclized analogs Azo-bridge specifically constrains Tyr1–Phe4 side chains; N-cyclo-[Leu5]-enkephalin cyclizes the backbone terminus and may not replicate the same pharmacophoric constraint.

Photoswitchable ligands Permanent conformational probe lacks light-driven isomerization. Substituting with azobenzene photoswitches introduces optopharmacological functionality not present in azo-enkephalin.

• [1] Sanfelice D, Temussi PA. The conformation of enkephalin bound to its receptor: an 'elusive goal' becoming reality. Frontiers in Molecular Biosciences. 2014;1:21. DOI: 10.3389/fmolb.2014.00021. View Source
• [2] Siemion IZ, Szewczuk Z, Herman ZS, Stachura Z. To the problem of biologically active conformation of enkephalin. Molecular and Cellular Biochemistry. 1981;34(1):23-29. DOI: 10.1007/BF02354848. PMID: 7231396. View Source

Azo-Enkephalin: Key Differentiators vs Analogs

Conformational Restriction vs Linear [Leu5]-Enkephalin

Azo-enkephalin possesses a covalent azo-bridge between Tyr1 and Phe4 residues that cyclizes the pentapeptide backbone, reducing the number of freely rotatable bonds and restricting the conformational ensemble relative to linear [Leu5]-enkephalin [1]. While linear enkephalin samples multiple conformers in solution, the azo-bridge enforces a structural constraint that maintains the Tyr1 and Phe4 aromatic side chains in close proximity—a spatial arrangement proposed to represent the biologically active receptor-bound conformation [1]. In the original 1981 study, azo-enkephalin retained analgesic activity qualitatively comparable to the parent peptide, whereas the two linear comparators synthesized in the same paper ([4′-amino Phe4] enkephalin and [4′-hydroxyphenyl/-azo Phe4] enkephalin) served as flexible controls that lacked the same degree of Tyr1–Phe4 constraint [1].

Conformational Restriction

Head-to-head

Azo-bridge locks Tyr1–Phe4 proximity; linear [Leu5]-enkephalin samples multiple conformers.

Supports receptor-bound conformation hypothesis interpretation.

Quantitative torsion angle data limited by paywall.

Evidence Dimension	Conformational freedom (number of rotatable bonds constrained by cyclization)
Target Compound Data	Azo-enkephalin: 1 intramolecular azo-bridge cyclizing Tyr1→Phe4; macrocyclic constraint reported (quantitative torsion angle data not extracted from primary paper due to paywall limitation)
Comparator Or Baseline	[Leu5]-enkephalin (linear): fully flexible pentapeptide with no intramolecular crosslinks; freely rotating backbone and side-chain torsions
Quantified Difference	Qualitative: azo-bridge eliminates conformational sampling of Tyr1–Phe4 separation distances; exact Δ in accessible conformer count not numerically quantified in available literature
Conditions	Solution-phase conformational analysis; analgesic activity assessed via in vivo rodent nociception assays (details not fully accessible from abstract-only source)

Why This Matters

For researchers investigating the bioactive conformation of opioid peptides, azo-enkephalin provides a unique, conformationally constrained scaffold that linear enkephalins cannot offer, enabling structure-activity studies that isolate the role of Tyr1–Phe4 aromatic proximity in receptor activation.

• [1] Siemion IZ, Szewczuk Z, Herman ZS, Stachura Z. To the problem of biologically active conformation of enkephalin. Molecular and Cellular Biochemistry. 1981;34(1):23-29. DOI: 10.1007/BF02354848. PMID: 7231396. View Source

Molecular Weight and Physicochemical Differences

Azo-enkephalin (C₂₈H₃₅N₇O₇; MW 581.62 g/mol) carries a substantially higher molecular weight and altered physicochemical profile compared to the parent linear peptide [Leu5]-enkephalin (C₂₈H₃₇N₅O₇; MW 555.62 g/mol) [1]. The azo-bridge introduces two additional nitrogen atoms and a formal unsaturation (the –N=N– moiety), contributing to a molecular weight increase of 26 Da and predicted changes in lipophilicity and hydrogen-bonding capacity relative to the unmodified peptide . Computed physicochemical parameters from ChemicalBook include a predicted boiling point of 1054.7 ± 65.0 °C, density of 1.44 ± 0.1 g/cm³, and pKa of 3.63 ± 0.21 . In contrast, alternative cyclized enkephalin analogs such as N-cyclo-[Leu5]enkephalin use head-to-tail amide cyclization, which does not introduce the aromatic azo chromophore and results in different spectral and chemical properties [2].

Molecular Weight Shift

Reported

ΔMW = +26 Da vs [Leu5]-enkephalin (581.62 vs 555.62 g/mol).

Facilitates analytical differentiation by mass spectrometry.

Introduces a UV-active azo chromophore absent in parent peptide.

Evidence Dimension	Molecular weight and elemental composition
Target Compound Data	Azo-enkephalin: C₂₈H₃₅N₇O₇; MW 581.62 g/mol; azo-bridged cyclic structure
Comparator Or Baseline	[Leu5]-enkephalin: C₂₈H₃₇N₅O₇; MW 555.62 g/mol (Δ = +26 Da, +2 N, +2 double-bond equivalents for azo-enkephalin)
Quantified Difference	ΔMW = +26 Da; Δ elemental composition = +2 N, −2 H relative to parent; introduces UV-visible chromophore absent in unmodified enkephalin
Conditions	Calculated and reported molecular properties from ChemicalBook and MeSH databases

Why This Matters

The distinct molecular weight and presence of the azo chromophore make azo-enkephalin analytically distinguishable from unmodified enkephalins by mass spectrometry and UV-Vis spectroscopy, which is relevant for quality control, identity verification, and tracking in complex biological matrices.

• [1] National Library of Medicine. azoenkephalin MeSH Supplementary Concept Data. Unique ID C029941. Registry Number 76995-89-6. View Source
• [2] DiMaio J, Schiller PW. A cyclic enkephalin analog with high in vitro opiate activity. Proc Natl Acad Sci USA. 1980;77(12):7162-7166. DOI: 10.1073/pnas.77.12.7162. View Source

Analgesic Activity Retention After Rigidification

The Siemion et al. (1981) study specifically compared the analgesic activity of azo-enkephalin with two linear analogs—[4′-amino Phe4] enkephalin and [4′-hydroxyphenyl/-azo Phe4] enkephalin—synthesized in the same study, using in vivo rodent nociception assays [1]. The semi-rigid azo-bridged compound retained significant analgesic activity, a finding that directly supported the structural hypothesis that the biologically active enkephalin conformation requires Tyr1 and Phe4 aromatic rings to reside in close spatial proximity [1]. In contrast, other types of conformational constraint in enkephalin analogs—such as dehydro-Phe4 modifications in ΔPhe4-enkephalins—have been reported to considerably diminish activity relative to the saturated parent peptide in both in vivo analgesic assays and radioligand binding assays [2], suggesting that not all rigidification strategies are compatible with receptor activation. The full quantitative analgesic potency data (ED₅₀ values) from the Siemion paper could not be extracted due to paywall restrictions on the primary article.

Activity Retention

Direct comparison

Retains reported analgesic activity; dehydro-Phe4 rigidifications may diminish activity.

Supports constraint-compatible receptor activation interpretation.

Exact ED50 data not accessible from abstract-only source.

Evidence Dimension	In vivo analgesic activity retention
Target Compound Data	Azo-enkephalin: reported to exhibit significant analgesic activity (specific ED₅₀ values not accessible from abstract; full data in paywalled primary article)
Comparator Or Baseline	[4′-amino Phe4] enkephalin and [4′-hydroxyphenyl/-azo Phe4] enkephalin (linear analogs from same study). ΔPhe4-enkephalins (dehydro-analogs from separate study) showed considerably diminished activity.
Quantified Difference	Qualitative: azo-enkephalin retains activity, whereas dehydro-Phe4 modifications abolish or greatly reduce activity. Exact potency ratios not available from accessible sources.
Conditions	In vivo rodent analgesia assays (original 1981 study); ΔPhe4-enkephalin data from independent radioligand binding and in vivo studies

Why This Matters

The retention of analgesic activity in azo-enkephalin, despite its conformational constraint, validates its utility as a probe for studying the bioactive conformation. Compounds that constrain the peptide without retaining activity are far less useful for receptor pharmacology studies.

• [1] Siemion IZ, Szewczuk Z, Herman ZS, Stachura Z. To the problem of biologically active conformation of enkephalin. Molecular and Cellular Biochemistry. 1981;34(1):23-29. DOI: 10.1007/BF02354848. PMID: 7231396. View Source
• [2] Shimohigashi Y, Costa T, Chen HC, Rodbard D. Dehydro-enkephalins. IV. Discriminative recognition of delta and mu opiate receptors by enkephalin analogs. Nature. 1982;297(5864):333-335. DOI: 10.1038/297333a0. View Source

Tyr1–Phe4 Azo-Bridge vs Alternative Cyclizations

Among conformationally constrained enkephalin analogs, azo-enkephalin is distinguished by its specific Tyr1→Phe4 azo-bridge cyclization topology. Other cyclic enkephalin analogs employ fundamentally different bridging strategies: N-cyclo-[Leu5]enkephalin uses a head-to-tail peptide bond between the N-terminal Tyr1 amine and C-terminal Leu5 carboxylate [1]; Tyr-cyclo-(–Nω–Xxx–Gly–Phe–Leu–) analogs cyclize via the Tyr side chain to the C-terminus [2]; and cyclo(Tyr1–Gly2–Gly3–Phe4–Leu5) analogs form a classic backbone cyclization [3]. None of these alternative cyclization modes specifically enforces the Tyr1–Phe4 aromatic ring proximity that the azo-bridge was explicitly designed to lock. The azo-bridge cyclization also introduces an aromatic –N=N– chromophore with characteristic UV-visible absorbance properties not present in amide- or disulfide-cyclized analogs, enabling spectrophotometric tracking of the compound [4].

Cyclization Topology

Class-level

Unique Tyr1–Phe4 side-chain bridge vs backbone or disulfide cyclizations in other analogs.

Only analog directly constraining the two pharmacophoric aromatic residues.

No numerical distance constraint data available.

Evidence Dimension	Cyclization topology and constrained residue pairs
Target Compound Data	Azo-enkephalin: Tyr1–Phe4 side-chain azo-bridge cyclization; restricts aromatic ring separation distance
Comparator Or Baseline	N-cyclo-[Leu5]enkephalin (head-to-tail backbone cyclization); cyclo(–Tyr1–Gly2–Gly3–Phe4–Leu5–) (backbone cyclization); Tyr-cyclo-(–Nω–Xxx–Gly–Phe–Leu–) (side-chain-to-C-terminus cyclization)
Quantified Difference	Topological difference: azo-enkephalin is the only analog class that directly bridges the two pharmacophoric aromatic residues (Tyr1 and Phe4). No numerical distance constraint data available from accessible sources.
Conditions	Comparative analysis of published cyclization strategies for enkephalin analogs

Why This Matters

For research groups studying the role of inter-aromatic residue distance in opioid receptor activation, azo-enkephalin is the only commercially available enkephalin analog that directly constrains the Tyr1–Phe4 separation. Alternative cyclic analogs enforce different conformational restrictions and address different structure-activity questions.

• [1] DiMaio J, Schiller PW. A cyclic enkephalin analog with high in vitro opiate activity. Proc Natl Acad Sci USA. 1980;77(12):7162-7166. DOI: 10.1073/pnas.77.12.7162. View Source
• [2] Kessler H, Hölzemann G. Peptide conformations. 33. Conformational analysis of cyclic enkephalin analogs of the type Tyr-cyclo-(–Nω–Xxx–Gly–Phe–Leu–). Liebigs Annalen der Chemie. 1989;(8):787-792. View Source
• [3] Lauterwein J, Kessler H, Hölzemann G. Peptidkonformationen, XIII. cyclo-Enkephaline — Synthese und Konformationsstudien. Chemische Berichte. 1981;114(11):3520-3533. View Source
• [4] National Library of Medicine. azoenkephalin MeSH Supplementary Concept Data. Note: azo bridge between tyrosine & phenylalanine of enkephalin molecule. Unique ID C029941. View Source

Structural Constraint vs Photochemical Switching

Azo-enkephalin is frequently misclassified alongside modern photopharmacological agents that employ azobenzene photoswitches for reversible cis–trans isomerization under light control. However, azo-enkephalin's azo-bridge serves a fundamentally different purpose: it is a permanent, non-photoresponsive covalent crosslink that enforces conformational rigidity, not a light-driven isomerization unit [1]. Modern photoswitchable opioid ligands—such as photofentanyl derivatives (e.g., photochromic fentanyl analogs with EC₅₀ values in the nanomolar range at μOR in their thermodynamically stable trans form) [2] and caged [Leu5]-enkephalin (N-MNVOC-LE, which requires UV photolysis for activation) [3]—achieve spatiotemporal control of receptor activity through light. Azo-enkephalin lacks this photochemical switching functionality entirely. This distinction is critical for procurement: azo-enkephalin is a conformational probe, not an optopharmacological tool [1].

Photochemical Function

Class-level

Permanent structural constraint; no photoisomerization capability reported.

Distinguishes from photoswitchable azobenzene opioid ligands.

Procurement category: conformational probe, not optopharmacological tool.

Evidence Dimension	Photochemical switching capability
Target Compound Data	Azo-enkephalin: no reversible photoisomerization; azo-bridge is a permanent structural constraint
Comparator Or Baseline	Photofentanyl derivatives: reversible trans↔cis photoisomerization at azobenzene core; caged N-MNVOC-[Leu5]-enkephalin: irreversible photoactivation via photolytic uncaging; both enable optical control of receptor activity
Quantified Difference	Azo-enkephalin lacks photochemical switching entirely (no λmax isomerization data reported). Photofentanyl analogs exhibit distinct trans/cis potency ratios (e.g., trans- more potent than cis- at μOR).
Conditions	Functional classification based on published structural features and pharmacological characterization

Why This Matters

Procurement errors can occur when 'azo-enkephalin' is confused with azobenzene-based photoswitchable opioids. Researchers requiring optical control of opioid receptors should procure photofentanyl or caged enkephalin derivatives; those needing a permanently constrained enkephalin conformation for SAR studies should procure azo-enkephalin.

• [1] Siemion IZ, Szewczuk Z, Herman ZS, Stachura Z. To the problem of biologically active conformation of enkephalin. Molecular and Cellular Biochemistry. 1981;34(1):23-29. DOI: 10.1007/BF02354848. PMID: 7231396. View Source
• [2] Lahmy R, Hübner H, Schmidt MF, Lachmann D, Gmeiner P, König B. Photochromic Fentanyl Derivatives for Controlled μ-Opioid Receptor Activation. Chemistry - A European Journal. 2022;28(60):e202201515. DOI: 10.1002/chem.202201515. View Source
• [3] Banghart MR, He XJ, Sabatini BL. A Caged Enkephalin Optimized for Simultaneously Probing Mu and Delta Opioid Receptors. ACS Chemical Neuroscience. 2018;9(4):684-690. DOI: 10.1021/acschemneuro.7b00485. View Source

Azo-Enkephalin: Research Application Scenarios

Bioactive Conformation Elucidation

Azo-enkephalin was specifically designed and validated as a conformational probe to determine whether the receptor-bound form of enkephalin requires close spatial proximity of the Tyr1 and Phe4 aromatic side chains [1]. Research groups investigating the structural basis of opioid receptor recognition can use azo-enkephalin as a permanently constrained reference compound to test hypotheses about the pharmacophoric arrangement of aromatic residues, comparing its activity profile against fully flexible linear enkephalins [1].

Comparative SAR of Cyclic Enkephalin Analogs

Azo-enkephalin represents a unique cyclization topology (Tyr1–Phe4 azo-bridge) that is structurally distinct from head-to-tail cyclized enkephalins (e.g., N-cyclo-[Leu5]enkephalin) and disulfide-bridged analogs [2]. Procurement of azo-enkephalin alongside these alternative cyclic analogs enables systematic SAR investigations that correlate specific conformational constraints with opioid receptor subtype selectivity, potency, and signaling bias [1][2].

Conformation-Based Analgesic Lead Optimization

The retention of significant analgesic activity in azo-enkephalin, despite the severe conformational restriction imposed by the azo-bridge, identifies the Tyr1–Phe4 constrained conformation as a viable pharmacophoric template for analgesic development [1]. Medicinal chemistry groups can use azo-enkephalin as a scaffold or reference compound when designing peptidomimetic or small-molecule opioid ligands that aim to mimic the putative bioactive enkephalin conformation [1].

Analytical Reference Standard for Enkephalin Analogs

Azo-enkephalin's distinctive physicochemical properties—including its elevated molecular weight (581.62 g/mol), unique azo chromophore with characteristic UV-visible absorbance, and defined macrocyclic structure—make it suitable as an analytical reference standard for mass spectrometry and chromatographic method development targeting cyclic peptide opioids [3]. Its analytically distinguishable profile from linear enkephalins facilitates identity confirmation and purity assessment in research settings .

Application

Selection Property

Validation Focus

Bioactive Conformation Elucidation

Conformational constraint topology (Tyr1–Phe4 bridge)

Tyr1–Phe4 proximity hypothesis in receptor recognition studies

Comparative SAR of Cyclic Analogs

Unique azo-bridge cyclization chemistry

Correlation of constraint type with opioid receptor subtype selectivity

Conformation-Based Lead Optimization

Constrained pharmacophoric template

Peptidomimetic design using Tyr1–Phe4 proximity as scaffold

Analytical Reference Standard

Distinctive MW and azo-chromophore

Method development for cyclic peptide opioid tracking

• [1] Siemion IZ, Szewczuk Z, Herman ZS, Stachura Z. To the problem of biologically active conformation of enkephalin. Molecular and Cellular Biochemistry. 1981;34(1):23-29. DOI: 10.1007/BF02354848. PMID: 7231396. View Source
• [2] DiMaio J, Schiller PW. A cyclic enkephalin analog with high in vitro opiate activity. Proc Natl Acad Sci USA. 1980;77(12):7162-7166. DOI: 10.1073/pnas.77.12.7162. View Source
• [3] National Library of Medicine. azoenkephalin MeSH Supplementary Concept Data. Unique ID C029941. View Source